Cas no 83790-33-4 (Mortonol B)

• Product Name: Mortonol B
• CAS No: 83790-33-4
• MF: C₃₁H₃₄O₉
• MW: 550.596270084381
• CID: 2056178
• Update Time: 2025-04-21

Mortonol B Chemical and Physical Properties

Names and Identifiers

• Mortonol B
• [3S-(3alpha,5beta,5aalpha,6alpha,7beta,9beta,9aalpha)]-7-(Acetyloxy)-5,6-bis(benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-2H-3,9a-methano-1-benzoxepin-10-one

• Inchi： 1S/C31H34O9/c1-18(32)37-22-17-29(4,36)31-24(33)21(28(2,3)40-31)16-23(38-26(34)19-12-8-6-9-13-19)30(31,5)25(22)39-27(35)20-14-10-7-11-15-20/h6-15,21-23,25,36H,16-17H2,1-5H3
• InChI Key： VDNJAHVVPAQKQE-UHFFFAOYSA-N
• SMILES： CC(OC1C(OC(C2C=CC=CC=2)=O)C2(C3(C(=O)C(CC2OC(C2C=CC=CC=2)=O)C(C)(C)O3)C(O)(C)C1)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• XLogP3: 2.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Agarofurans
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Agarofurans
• Natural Products and Extracts Plant Extracts Plant based Mortonia latisepala